Cas no 865198-65-8 (methyl 2-(2Z)-2-(3-methoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(3-methoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865198-65-8
• MF: C₁₈H₁₇N₃O₆S₂
• MW: 435.474081754684
• CID: 5975949
• PubChem ID: 3684161
• Update Time: 2025-05-30

methyl 2-(2Z)-2-(3-methoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(3-methoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• methyl (Z)-2-(2-((3-methoxybenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 6-(aminosulfonyl)-2-[(3-methoxybenzoyl)imino]-, methyl ester
• 865198-65-8
• methyl 2-[2-(3-methoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• AKOS024607127
• methyl 2-[(2Z)-2-[(3-methoxybenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• F1366-1205
• (Z)-methyl 2-(2-((3-methoxybenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

• Inchi： 1S/C18H17N3O6S2/c1-26-12-5-3-4-11(8-12)17(23)20-18-21(10-16(22)27-2)14-7-6-13(29(19,24)25)9-15(14)28-18/h3-9H,10H2,1-2H3,(H2,19,24,25)
• InChI Key： VEVKUJLAKPVSIO-UHFFFAOYSA-N
• SMILES： S1C2=CC(S(N)(=O)=O)=CC=C2N(CC(OC)=O)C1=NC(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 435.05587762g/mol
• Monoisotopic Mass: 435.05587762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 678.4±65.0 °C(Predicted)
• pka: 9.47±0.20(Predicted)

Additional information on methyl 2-(2Z)-2-(3-methoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Methyl 2-(2Z)-2-(3-Methoxybenzoyl)Imino-6-Sulfamoyl-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate: A Comprehensive Overview

The compound methyl 2-(2Z)-2-(3-methoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate, identified by the CAS number 865198-65-8, represents a complex organic structure with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular architecture, which includes a benzothiazole ring system, a sulfamoyl group, and a methoxybenzoyl substituent. The presence of these functional groups suggests that the compound may exhibit unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The sulfamoyl group within this compound is known to enhance bioavailability and stability, making it a promising candidate for pharmacological applications. Additionally, the methoxybenzoyl substituent contributes to the molecule's hydrophobicity, which can influence its solubility and permeability across biological membranes.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have employed various strategies to optimize the yield and purity of the product, often leveraging advanced techniques such as microwave-assisted synthesis or catalytic methods. These advancements have not only improved the efficiency of the synthesis but also opened new avenues for exploring similar compounds with enhanced properties.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a precursor in the synthesis of more complex molecules has been widely recognized. Furthermore, preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes associated with inflammatory diseases and cancer progression. This makes it a valuable tool in drug development pipelines targeting these conditions.

The structural features of this compound also make it an interesting subject for computational chemistry studies. By employing molecular docking simulations and quantum mechanical calculations, researchers can predict its binding affinity to various protein targets and assess its potential as a lead compound for drug design.

In conclusion, methyl 2-(2Z)-2-(3-methoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865198-65-8) stands out as a versatile and intriguing molecule with diverse applications in chemistry and pharmacology. Its unique structure and functional groups position it as a valuable asset in both academic research and industrial development.